Cas no 34328-61-5 (3-Chloro-4-fluorobenzaldehyde)

3-Chloro-4-fluorobenzaldehyde (CAS 34328-91-5) is a halogenated aromatic aldehyde widely used as a key intermediate in organic synthesis and pharmaceutical manufacturing. Its distinct structure, featuring both chloro and fluoro substituents on the benzene ring, enhances reactivity and selectivity in cross-coupling reactions, nucleophilic substitutions, and other transformations. This compound is particularly valuable in the development of agrochemicals, pharmaceuticals, and specialty chemicals due to its ability to introduce functional diversity into target molecules. High purity grades ensure consistent performance in sensitive applications. Its stability under standard conditions and compatibility with common solvents further contribute to its utility in research and industrial processes.
3-Chloro-4-fluorobenzaldehyde structure
3-Chloro-4-fluorobenzaldehyde structure
Product Name:3-Chloro-4-fluorobenzaldehyde
CAS No:34328-61-5
MF:C7H4ClFO
MW:158.557464599609
MDL:MFCD00011735
CID:54226
PubChem ID:24858469
Update Time:2025-10-17

3-Chloro-4-fluorobenzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 3-Chloro-4-fluorobenzaldehyde
    • 4-fluoro-3-chlorobenzaldehyde
    • MFCD00011735
    • NS00121765
    • FT-0615382
    • 3-Chloro-4-fluorobenzaldehyde, 97%
    • EN300-49143
    • SY001803
    • 3-chloro-4-fluoro-benzaldehyde
    • A805007
    • Z586248502
    • AM61459
    • 3-chloro-4fluoro-benzaldehyde
    • PS-8799
    • DTXSID80344010
    • BP-10731
    • Benzaldehyde, 3-chloro-4-fluoro-
    • SCHEMBL42757
    • 3-chloro-4-fluoro benzaldehyde
    • 3-chloranyl-4-fluoranyl-benzaldehyde
    • 3-Chloro-4-fluorobenzaldehyde,
    • AC-2521
    • CS-W017953
    • InChI=1/C7H4ClFO/c8-6-3-5(4-10)1-2-7(6)9/h1-4
    • J-512225
    • 34328-61-5
    • 4-fluoro-3-chloro-benzaldehyde
    • AKOS005217033
    • 3-Chloro-4-fluorobenzaldehyde,98%
    • STL353605
    • BBL036948
    • DB-023909
    • MDL: MFCD00011735
    • Inchi: 1S/C7H4ClFO/c8-6-3-5(4-10)1-2-7(6)9/h1-4H
    • InChI Key: GVORVQPNNSASDM-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CC(C=O)=C1)F
    • BRN: 1857885

Computed Properties

  • Exact Mass: 157.99300
  • Monoisotopic Mass: 157.993471
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 129
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Color/Form: White or colorless low melting point solid
  • Density: 1.3310 (estimate)
  • Melting Point: 28-30 °C (lit.)
  • Boiling Point: 66-72℃/2 mmHg
  • Flash Point: Degrees Fahrenheit:235.4°F
    Degrees Celsius:113°C
  • Refractive Index: 1.544-1.546
  • PSA: 17.07000
  • LogP: 2.29160
  • Solubility: Not determined
  • Sensitiveness: Air Sensitive

3-Chloro-4-fluorobenzaldehyde Security Information

  • Symbol: GHS07
  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H315,H319,H335
  • Warning Statement: P261,P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26-S28-S36-S37/39
  • Hazardous Material Identification: Xi
  • Safety Term:S26;S37/39
  • HazardClass:IRRITANT
  • Storage Condition:Store at room temperature
  • Risk Phrases:R36/37/38

3-Chloro-4-fluorobenzaldehyde Customs Data

  • HS CODE:2913000090
  • Customs Data:

    China Customs Code:

    2913000090

    Overview:

    2913000090 Item2912Other derivatives of the listed products [refer to halogenation,sulfonation,Nitrosative or nitrosative derivatives]. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS: 2913000090 halogenated, sulphonated, nitrated or nitrosated derivatives of products of heading 2912 Educational tariff:17.0% Tax rebate rate:9.0% Regulatory conditions:none Most favored nation tariff:5.5% General tariff:30.0%

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3-Chloro-4-fluorobenzaldehyde Production Method

3-Chloro-4-fluorobenzaldehyde Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
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(CAS:34328-61-5)3-Chloro-4-fluorobenzaldehyde
Order Number:sfd15472
Stock Status:in Stock
Quantity:200KG
Purity:99%
Pricing Information Last Updated:Friday, 19 July 2024 14:37
Price ($):discuss personally
Email:sales2@senfeida.com

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(CAS:34328-61-5)3-Chloro-4-fluorobenzaldehyde
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Purity:99%
Quantity:200KG
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